Cas no 30380-30-4 (4-Oxazolecarboxamide,5-amino-N,2-dimethyl-)

• Product Name: 4-Oxazolecarboxamide,5-amino-N,2-dimethyl-
• CAS No: 30380-30-4
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 297499
• PubChem ID: 45123515
• Update Time: 2025-04-19

4-Oxazolecarboxamide,5-amino-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxamide,5-amino-N,2-dimethyl-
• 30380-30-4
• 5-Amino-N,2-dimethyloxazole-4-carboxamide

• Inchi： 1S/C6H9N3O2/c1-3-9-4(5(7)11-3)6(10)8-2/h7H2,1-2H3,(H,8,10)
• InChI Key： ZXWKSVAAJKJBQV-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C(NC)=O)=C1N

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 81.15